Cas no 100280-25-9 (Benzenamine,2,5-dimethyl-4-[(1,1,2,2-tetrafluoroethyl)thio]-)
100280-25-9 structure
Product Name:Benzenamine,2,5-dimethyl-4-[(1,1,2,2-tetrafluoroethyl)thio]-
CAS No:100280-25-9
MF:C10H11F4NS
MW:253.259655237198
CID:221775
PubChem ID:180818
Update Time:2025-04-19
Benzenamine,2,5-dimethyl-4-[(1,1,2,2-tetrafluoroethyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,2,5-dimethyl-4-[(1,1,2,2-tetrafluoroethyl)thio]-
- 2,5-dimethyl-4-(1,1,2,2-tetrafluoroethylsulfanyl)aniline
- Benzenamine, 2,5-dimethyl-4-[(1,1,2,2-tetrafluoroethyl)thio]-?
- 100280-25-9
- 2,5-Dimethyl-4-(1,1,2,2-tetrafluoroethylthio)aniline
- DTXSID80143106
-
- Inchi: 1S/C10H11F4NS/c1-5-4-8(6(2)3-7(5)15)16-10(13,14)9(11)12/h3-4,9H,15H2,1-2H3
- InChI Key: MWEHGBPECJQDAB-UHFFFAOYSA-N
- SMILES: S(C(C(F)F)(F)F)C1C=C(C)C(=CC=1C)N
Computed Properties
- Exact Mass: 253.05493
- Monoisotopic Mass: 253.05483318g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 51.3Ų
Experimental Properties
- PSA: 26.02
Benzenamine,2,5-dimethyl-4-[(1,1,2,2-tetrafluoroethyl)thio]- Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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